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Compound of Interest

Compound Name:
Ethyl 2-cyano-3-(4-

fluorophenyl)acrylate

Cat. No.: B099051 Get Quote

The following guide provides a comparative analysis of substituted phenyl cyanoacrylates,

focusing on their structure-activity relationships (SAR). This information is crucial for

researchers and scientists in the field of medicinal chemistry and drug development for the

rational design of more potent and selective analogs.

Comparative Biological Activity of Substituted
Phenyl Cyanoacrylates
The biological activity of substituted phenyl cyanoacrylates is significantly influenced by the

nature and position of substituents on the phenyl ring. The following table summarizes the

herbicidal activity of a series of 2-cyanoacrylate derivatives against various plant species. The

data is presented as percent inhibition at a given concentration, providing a clear comparison

of the efficacy of different substitutions.
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Compound ID

R Group
(Substitution
on Phenyl
Ring)

% Inhibition
vs. Brassica
juncea (150
g/ha)

% Inhibition
vs.
Chenopodium
serotinum (150
g/ha)

% Inhibition
vs. Rumex
acetosa (150
g/ha)

9a 4-F >80% - -

9d 2,4-diF >80% >70% 70%

9f 2-Cl, 4-F >80% >70% -

9g 2-Br, 4-F - >70% -

9h 2-CH3, 4-F - >70% -

9i 2-CF3, 4-F >80% >70% -

10a 4-F >80% - -

10b 2-F >80% - -

10e 2-Cl >80% - -

10h 2-CH3 - >70% -

10i 3-CH3 - >70% -

10m 3-CF3 - >70% -

10n 4-CF3 >80% >70% -

10o 2,4-diCl - >70% -

NK-9717

(Control)

Unsubstituted

Phenyl
80% 75% 40%

Data extracted from a study on novel 2-cyanoacrylate derivatives containing pyrazole or 1,2,3-

triazole moieties, which were attached to the cyanoacrylate core. The "R" group in this context

refers to substitutions on a phenyl ring which is part of a larger substituent on the main

cyanoacrylate structure.[1][2]
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The methodologies for the key experiments that yielded the data above are detailed below.

Synthesis of Substituted Phenyl Cyanoacrylate
Derivatives
The synthesis of the target 2-cyanoacrylate compounds involved a multi-step process.[1] A key

step is the condensation of an intermediate amine with a substituted 2-cyanoacrylate

intermediate in ethanol to yield the final products.[1] The synthesis process can be summarized

as follows:

Preparation of Amine Intermediates: 4-fluorobenzaldehyde is reacted with 1H-pyrazole or

1H-1,2,3-triazole in the presence of a base.[1] The resulting product is then reduced with

sodium borohydride (NaBH4), followed by reaction with thionyl chloride to produce a chloro

intermediate.[1] This intermediate is then converted to the corresponding amine by reaction

with potassium phthalimide and subsequent treatment with hydrazine hydrate.[1]

Preparation of 2-Cyanoacrylate Intermediates: Cyanoacetic acid is reacted with 2-alkoxy or

2-aryloxy alcohols to form an intermediate, which is then reacted with carbon disulfide and

dimethyl sulfate.[1]

Final Condensation: The amine intermediates are mixed with the 2-cyanoacrylate

intermediates in ethanol and refluxed to obtain the final target compounds.[1]

Herbicidal Activity Assay
The herbicidal activities of the synthesized compounds were evaluated against several plant

species, including Brassica juncea, Chenopodium serotinum, and Rumex acetosa. The

following protocol was used:

Plant Cultivation: Seeds of the test plants were sown in plastic pots containing a mixture of

vermiculite and peat. The pots were maintained in a greenhouse at 20-25°C.

Compound Application: The synthesized compounds were dissolved in a mixture of acetone

and Tween-20 in water to prepare solutions of desired concentrations (e.g., 1500 g/ha and

150 g/ha).[1][2] These solutions were sprayed onto the foliage of the plants at the 2-3 leaf

stage.
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Evaluation: The treated plants were kept in the greenhouse and the herbicidal effect was

evaluated visually after a set period. The inhibitory effects were expressed as a percentage

of growth inhibition compared to control plants treated with a blank solution.[2]

Structure-Activity Relationship Insights and
Visualization
The data reveals several key trends in the structure-activity relationship of these substituted

phenyl cyanoacrylates.

Effect of Halogen Substitution: The presence of fluorine and chlorine atoms on the phenyl

ring generally leads to high herbicidal activity. For instance, compounds with 4-fluoro (9a,

10a), 2,4-difluoro (9d), and 2-chloro-4-fluoro (9f) substitutions showed potent inhibition of

Brassica juncea.[2]

Effect of Electron-Withdrawing Groups: The introduction of strong electron-withdrawing

groups like trifluoromethyl (CF3) at the 4-position (10n) or 2-position (9i) of the phenyl ring

resulted in significant herbicidal activity.[2]

Positional Isomerism: The position of the substituent on the phenyl ring plays a crucial role in

determining the activity. For example, a methyl group at the 2-position (10h) or 3-position

(10i) led to good activity against Chenopodium serotinum.[2]

The following diagram illustrates the logical relationship between the structural modifications on

the phenyl ring and the resulting herbicidal activity.

Caption: Structure-activity relationship of substituted phenyl cyanoacrylates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b099051#structure-activity-relationship-studies-of-
substituted-phenyl-cyanoacrylates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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